Cas no 1215613-74-3 (N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide)

N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide is a structurally complex small molecule featuring a piperidine-4-carboxamide core with dual piperidine and pyridine substituents. The presence of a sulfonyl linkage enhances its potential as a pharmacophore, while the 4-methoxybenzyl group may influence binding affinity and metabolic stability. This compound is of interest in medicinal chemistry due to its modular design, allowing for targeted interactions with biological receptors. Its well-defined heterocyclic framework suggests utility in drug discovery, particularly for applications requiring selective modulation of enzyme or receptor activity. The sulfonamide and carboxamide functionalities further contribute to its potential as a scaffold for bioactive molecule development.
N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide structure
1215613-74-3 structure
Product Name:N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide
CAS No:1215613-74-3
MF:C24H32N4O4S
MW:472.600284576416
CID:5392431
Update Time:2025-09-27

N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(4-Methoxyphenyl)methyl]-1-[3-(1-piperidinylsulfonyl)-2-pyridinyl]-4-piperidinecarboxamide
    • N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide
    • Inchi: 1S/C24H32N4O4S/c1-32-21-9-7-19(8-10-21)18-26-24(29)20-11-16-27(17-12-20)23-22(6-5-13-25-23)33(30,31)28-14-3-2-4-15-28/h5-10,13,20H,2-4,11-12,14-18H2,1H3,(H,26,29)
    • InChI Key: SUAUFHGNFUFRPG-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=CC=C2S(N2CCCCC2)(=O)=O)CCC(C(NCC2=CC=C(OC)C=C2)=O)CC1

Experimental Properties

  • Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.16±0.20(Predicted)

N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide Pricemore >>

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Additional information on N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide

Comprehensive Overview of N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide (CAS No. 1215613-74-3)

N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide (CAS No. 1215613-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its complex molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique piperidine-4-carboxamide backbone and piperidine-1-sulfonyl functional group, which contribute to its distinctive chemical properties.

The compound's CAS number 1215613-74-3 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation. Its systematic name, N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide, highlights its structural complexity, featuring a 4-methoxyphenyl moiety and a pyridin-2-yl group linked via a sulfonyl bridge. Such intricate architecture makes it a valuable candidate for studying receptor interactions and enzyme inhibition.

In recent years, the demand for piperidine derivatives like N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide has surged due to their relevance in targeting neurological and metabolic disorders. This aligns with the growing interest in small molecule therapeutics and precision medicine, which dominate current pharmaceutical trends. The compound’s potential to modulate specific biological pathways makes it a subject of ongoing preclinical studies.

From a synthetic chemistry perspective, CAS 1215613-74-3 exemplifies the advancements in heterocyclic compound synthesis. Its preparation often involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Researchers frequently optimize these processes to enhance scalability for industrial applications, addressing the need for cost-effective drug development.

The pharmacological profile of N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide is another area of active investigation. Preliminary studies suggest its affinity for certain G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction. This has sparked interest in its potential as a therapeutic agent for conditions like chronic pain or inflammation, topics frequently searched in medical and biochemical forums.

Market dynamics for CAS 1215613-74-3 reflect its niche yet expanding role. Suppliers and contract research organizations (CROs) increasingly list this compound in catalogs, catering to academic and industrial researchers. Its pricing and availability are influenced by factors like raw material sourcing and regulatory compliance, which are critical considerations for buyers worldwide.

In summary, N-[(4-methoxyphenyl)methyl]-1-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperidine-4-carboxamide (CAS No. 1215613-74-3) represents a compelling case study in modern medicinal chemistry. Its structural complexity, coupled with promising biological activity, positions it as a compound of interest for future therapeutic breakthroughs. As research progresses, its applications in drug discovery and biochemical assays are expected to grow, reinforcing its relevance in the scientific community.

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